Cas no 548-82-3 (Pinobanksin)

• Product Name: Pinobanksin
• CAS No: 548-82-3
• MF: C₁₅H₁₂O₅
• MW: 272.252784729004
• MDL: MFCD07784478
• CID: 369479
• PubChem ID: 329760961
• Update Time: 2025-05-21

Pinobanksin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-3,5,7-trihydroxy-2-phenyl-, (2R,3R)-
• (2R,3R)-3,5,7-trihydroxy-2-phenyl-2,3-dihydrochromen-4-one
• Pinobanksin
• (2R,3R)-3,5,7-Trihydroxy-2-phenyl-2,3-dihydro-4H-chromen-4-one
• (2R,3R)-3,5,7-Trihydroxy-2-phenyl-chroman-4-one
• (2R,3R)-3,5,7-Trihydroxyflavanone
• [ "3", "5", "7-Trihydroxyflavanone" ]
• 3
• Q953294
• BDBM50304071
• AKOS032948403
• NCGC00168987-01
• PS-12128
• CS-0023135
• 548-82-3
• (2R,3R)-3,5,7-Trihydroxy-2-phenyl-chroman-4-one;
• 3,5,7-Trihydroxyflavanone; Dihydrogalangin
• (2R,3R)-3,5,7-trihydroxy-2-phenyl-3,4-dihydro-2H-1-benzopyran-4-one
• (2R,3R)-2,3-dihydro-3,5,7-trihydroxy-2-phenyl-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one, 2,3-dihydro-3,5,7-trihydroxy-2-phenyl-
• 4H-1-BENZOPYRAN-4-ONE, 2,3-DIHYDRO-3,5,7-TRIHYDROXY-2-PHENYL-, (2R,3R)-
• Pinobaksin
• MEGxp0_001314
• BRD-K52291974-001-01-7
• DTXSID10203287
• E87105
• HY-N3062
• (2R,3R)-pinobanksin
• C09826
• CHEMBL608410
• MFCD07784478
• Pinobanksin, >=95% (HPLC)
• SCHEMBL1045054
• BK3ABR33DT
• CHEBI:28103
• 2,3-Dihydro-3,5,7-trihydroxy-2-phenyl-4H-1-benzopyran-4-one
• 3,5,7-Trihydroxyflavanone
• ACon1_000534
• UNII-BK3ABR33DT
• 4H-1-Benzopyran-4-one, 2,3-dihydro-3,5,7-trihydroxy-2-phenyl-,(2R,3R)-
• DA-76895
• (2R,3R)-2,3-Dihydro-3,5,7-trihydroxy-2-phenyl-4H-1-benzopyran-4-one; (2R-trans)-2,3-Dihydro-3,5,7-trihydroxy-2-phenyl-4H-1-benzopyran-4-one; 3,5,7-Trihydroxyflavanone; (2R,3R)-Pinobanksin; 3,5,7-Trihydroxyflavanone; Dihydrogalangin

• MDL： MFCD07784478
• Inchi： 1S/C15H12O5/c16-9-6-10(17)12-11(7-9)20-15(14(19)13(12)18)8-4-2-1-3-5-8/h1-7,14-17,19H/t14-,15+/m0/s1
• InChI Key： SUYJZKRQHBQNCA-LSDHHAIUSA-N
• SMILES： O1C2C=C(C=C(C=2C([C@@H]([C@H]1C1C=CC=CC=1)O)=O)O)O

Computed Properties

• Exact Mass: 272.06800
• Monoisotopic Mass: 272.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 570.6±50.0 °C at 760 mmHg
• Flash Point: 222.0±23.6 °C
• PSA: 86.99000
• LogP: 1.77510
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Pinobanksin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavanonols
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Pinobanksin

The Comprehensive Guide to Pinobanksin (CAS No. 548-82-3): Properties, Benefits, and Applications

Pinobanksin (CAS No. 548-82-3) is a naturally occurring flavonoid compound that has garnered significant attention in recent years due to its potential health benefits and applications in nutraceuticals, cosmetics, and functional foods. This bioactive compound is commonly found in propolis, honey, and certain plant species, making it a subject of interest for researchers and health enthusiasts alike. In this article, we delve into the molecular structure, sources, and emerging applications of Pinobanksin, while addressing common questions and trends surrounding this remarkable compound.

The chemical structure of Pinobanksin (CAS No. 548-82-3) features a flavanone backbone, which is responsible for its antioxidant and anti-inflammatory properties. As consumers increasingly seek natural alternatives to synthetic additives, Pinobanksin has emerged as a promising candidate due to its safety profile and multifunctional benefits. Recent studies have explored its potential in skincare formulations, where it may help combat oxidative stress and promote collagen synthesis—a hot topic in the beauty industry.

One of the most frequently asked questions about Pinobanksin revolves around its bioavailability and absorption. Unlike some flavonoids, Pinobanksin exhibits moderate solubility in water, which has led to innovative delivery systems such as nanoemulsions and liposomal formulations. These advancements align with the growing demand for bioactive-enhanced supplements and functional foods, two trending keywords in the health and wellness sector.

In the realm of natural medicine, Pinobanksin (CAS No. 548-82-3) has been studied for its potential synergistic effects with other flavonoids like quercetin and resveratrol. This aligns with the popular search query "flavonoid combinations for immune support," reflecting consumer interest in holistic health approaches. Researchers are particularly intrigued by its role in modulating cellular pathways linked to inflammation, a topic that has gained traction since the global focus on immune health.

The cosmetic industry has embraced Pinobanksin as a natural anti-aging ingredient, capitalizing on its ability to neutralize free radicals and protect against UV-induced damage. Formulators are increasingly incorporating it into serums and creams, responding to the clean beauty movement and demand for plant-derived actives. This application has made Pinobanksin a standout ingredient in product descriptions and marketing materials.

From a sustainability perspective, Pinobanksin extraction methods have evolved to minimize environmental impact. Modern techniques like supercritical CO2 extraction address concerns about green chemistry in nutraceuticals—another trending topic in scientific circles and among eco-conscious consumers. The compound's natural occurrence in bee products also ties into discussions about sustainable apiculture and biodiversity conservation.

Quality control remains a critical aspect of Pinobanksin production, with HPLC and LC-MS being the gold standards for purity verification. Analytical methods for flavonoid quantification are frequently searched by quality assurance professionals, reflecting the importance of standardization in natural product manufacturing. The compound's stability under various pH and temperature conditions makes it suitable for diverse product formulations.

Emerging research suggests potential applications of Pinobanksin in metabolic health, particularly in glucose metabolism. This has sparked interest in the context of natural approaches to metabolic syndrome, a search term that has seen increased volume as lifestyle-related health concerns grow worldwide. While more clinical studies are needed, preliminary data indicate promising directions for future applications.

The regulatory status of Pinobanksin (CAS No. 548-82-3) varies by region, with generally recognized safety in dietary supplements when used appropriately. Manufacturers often highlight its GRAS (Generally Recognized As Safe) status in response to consumer queries about natural ingredient safety profiles. This transparency aligns with the clean label movement and demand for ingredient traceability.

In conclusion, Pinobanksin represents a fascinating intersection of traditional knowledge and modern science. Its multifaceted applications—from skincare to metabolic support—coupled with increasing consumer demand for evidence-based botanicals, position this flavonoid for continued growth in various industries. As research unfolds, we can expect to see Pinobanksin featured in more innovative products addressing contemporary health and wellness concerns.